Cas no 596845-31-7 (Quinoline, 2-bromo-7-methyl-4-(trifluoromethyl)-)

• Product Name: Quinoline, 2-bromo-7-methyl-4-(trifluoromethyl)-
• CAS No: 596845-31-7
• MF: C₁₁H₇BrF₃N
• MW: 290.079192399979
• CID: 4056499
• PubChem ID: 11033577
• Update Time: 2025-04-22

Quinoline, 2-bromo-7-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-bromo-7-methyl-4-(trifluoromethyl)-
• 2-bromo-7-methyl-4-(trifluoromethyl)quinoline
• DTXSID001254202
• 596845-31-7
• AKOS016038792

• Inchi： 1S/C11H7BrF3N/c1-6-2-3-7-8(11(13,14)15)5-10(12)16-9(7)4-6/h2-5H,1H3
• InChI Key： TWJGFWSXGHSNSI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)C=2)C(C(F)(F)F)=CC=1Br

Computed Properties

• Exact Mass: 288.97140Da
• Monoisotopic Mass: 288.97140Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9Ų